N,2-dimethylbutanamide
Overview
Description
N,2-dimethylbutanamide is a useful research compound. Its molecular formula is C6H13NO and its molecular weight is 115.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
N,2-dimethylbutanamide has been studied for its metabolism in organisms. For instance, rats orally dosed with N,2-dimethylbutanamide-related compounds showed several unique metabolites, including decyanated and cyclic compounds (Tomigahara et al., 2006).
In crystallography, the structure of related compounds like 2-amino-2,3-dimethylbutanamide has been analyzed, revealing insights into intermolecular hydrogen bonds and three-dimensional networks (Yong-xian Yin, 2010).
N,2-dimethylbutanamide derivatives have been synthesized for applications in organic chemistry, including as catalysts in chemical reactions (Drabina et al., 2008).
It has been used in the synthesis of other complex organic compounds, such as 2,3-dihydroxy-2,3-dimethylbutanoic acid, demonstrating its role in intricate chemical pathways (Powell et al., 1978).
N,2-dimethylbutanamide-based compounds have been investigated for their potential in medicinal chemistry, including as selective CB(2) agonists with improved in vitro metabolic stability (Sellitto et al., 2010).
Its derivatives have been used in studying the photodegradation of dye pollutants, indicating its relevance in environmental chemistry (Chen et al., 2006).
The thermal decomposition of N,2-dimethylbutanamide-related compounds has been investigated, which is crucial in the reprocessing of nuclear fuel (Dagnac et al., 1997).
Certain N,2-dimethylbutanamide derivatives have shown potent anticonvulsant and pain-attenuating properties, expanding its potential in neuropharmacology (King et al., 2011).
properties
IUPAC Name |
N,2-dimethylbutanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-4-5(2)6(8)7-3/h5H,4H2,1-3H3,(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISFCRWPZUSUIJP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(=O)NC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,2-dimethylbutanamide | |
CAS RN |
21458-37-7 | |
Record name | N,2-Dimethylbutanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=21458-37-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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